3-{[(3-chloro-1-benzothien-2-yl)carbonyl]amino}-3-(4-ethoxyphenyl)propanoic acid

• IUPAC Name: 3-[(3-chloro-1-benzothiophene-2-carbonyl)amino]-3-(4-ethoxyphenyl)propanoic acid
• InChI: InChI=1S/C20H18ClNO4S/c1-2-26-13-9-7-12(8-10-13)15(11-17(23)24)22-20(25)19-18(21)14-5-3-4-6-16(14)27-19/h3-10,15H,2,11H2,1H3,(H,22,25)(H,23,24)
• InChI Key: CBZANZBYNIJPQW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(CC(=O)O)NC(=O)C2=C(C3=CC=CC=C3S2)Cl
• Molecular Formula: C20H18ClNO4S
• Molecular Weight: 403.9 g/mol

Description

3-{[(3-chloro-1-benzothien-2-yl)carbonyl]amino}-3-(4-ethoxyphenyl)propanoic acid is a chemical compound that has gained significant attention in scientific research due to its potential in various fields.

Mechanism of Action

The exact mechanism of action of 3-{[(3-chloro-1-benzothien-2-yl)carbonyl]amino}-3-(4-ethoxyphenyl)propanoic acid is not fully understood. However, it has been suggested that the compound works by inhibiting the activity of certain enzymes and receptors in the body, which are involved in the inflammatory response and pain perception.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce inflammation and pain in animal models. It has also been found to improve cognitive function and memory in animal models of Alzheimer's disease. Furthermore, it has been shown to have antitumor activity in cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-{[(3-chloro-1-benzothien-2-yl)carbonyl]amino}-3-(4-ethoxyphenyl)propanoic acid in lab experiments is its potent anti-inflammatory and analgesic properties, which make it a useful tool for studying the inflammatory response and pain perception. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 3-{[(3-chloro-1-benzothien-2-yl)carbonyl]amino}-3-(4-ethoxyphenyl)propanoic acid. One direction is to further investigate its potential use in the treatment of Alzheimer's disease and Parkinson's disease. Another direction is to study its mechanism of action in more detail to gain a better understanding of how it exerts its anti-inflammatory and analgesic effects. Additionally, future research could focus on developing more efficient synthesis methods for this compound to improve its availability for research purposes.
In conclusion, this compound is a promising compound that has demonstrated potential in various scientific research fields. Its anti-inflammatory, analgesic, and antitumor properties make it a useful tool for studying the inflammatory response and pain perception, as well as for developing new treatments for cancer. Further research is needed to fully understand its mechanism of action and to explore its potential applications in other areas of research.

Synthesis Methods

The synthesis of 3-{[(3-chloro-1-benzothien-2-yl)carbonyl]amino}-3-(4-ethoxyphenyl)propanoic acid involves a series of chemical reactions. It can be synthesized by reacting 3-chloro-1-benzothiophene-2-carbonyl chloride with 4-ethoxyphenylacetic acid in the presence of a base. The resulting product is then treated with ammonia to obtain the final product.

Scientific Research Applications

3-{[(3-chloro-1-benzothien-2-yl)carbonyl]amino}-3-(4-ethoxyphenyl)propanoic acid has been extensively studied for its potential application in various fields. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.